3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(3-methylphenyl)thiophene-2-carboxamide

• IUPAC Name: 3-[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl-N-(3-methylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C22H22FN3O3S2/c1-16-5-4-6-17(15-16)24-22(27)21-20(9-14-30-21)31(28,29)26-12-10-25(11-13-26)19-8-3-2-7-18(19)23/h2-9,14-15H,10-13H2,1H3,(H,24,27)
• InChI Key: YQTLIBIFVYMDQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(C=CS2)S(=O)(=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C22H22FN3O3S2
• Molecular Weight: 459.6 g/mol

Description

The compound “3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(3-methylphenyl)thiophene-2-carboxamide” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with one sulfur atom, and a piperazine ring, which is a six-membered ring with two nitrogen atoms. The compound also contains a sulfonyl group (-SO2-) and an amide group (-CONH2), which are common functional groups in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene, piperazine, sulfonyl, and amide groups would all contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the amide group might be hydrolyzed under acidic or basic conditions, and the thiophene ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide and sulfonyl groups might increase its solubility in polar solvents.

Scientific Research Applications

Equilibrative Nucleoside Transporters (ENTs) Inhibition

• . It selectively targets these transporters, impacting nucleoside uptake.
• H-uridine uptake in both ENT1 and ENT2 without affecting Km. It acts irreversibly and non-competitively.

Antiviral Activity

• .

Antimicrobial and Antitubercular Properties

• .

Poly ADP Ribose Polymerase (PARP) Inhibition

• .

Mechanism of Action

Biochemical Pathways

The compound may potentially affect biochemical pathways involving nucleoside transporters . Nucleoside transporters are transmembrane proteins responsible for transporting physiological nucleosides essential for the salvage pathways for the biosynthesis of nucleotides .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the activity of certain nucleoside transporters is increased in acidic environments . Therefore, the pH of the environment may influence the compound’s interaction with its targets and its overall efficacy.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential uses.